Cas no 132806-41-8 (2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride)

• Product Name: 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
• CAS No: 132806-41-8
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD08535213
• CID: 3708889
• PubChem ID: 18567880
• Update Time: 2025-06-28

2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, hydrochloride
• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, hydrochloride (1:1)
• 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
• AKOS016006926
• 2-azabicyclo[3.1.0]hexane-1-carboxylic acid;hydrochloride
• CS-M0415
• CS-15407
• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid--hydrogen chloride (1/1)
• DTXSID20595049
• C13461
• 132806-41-8
• 2-Aza-bicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
• EN300-34998
• 127117-42-4
• 2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID HCL
• DB-338093
• F2124-0184
• 2-Azabicyclo[3.1.0]hexane-1-carboxylicacidhydrochloride
• 965-490-9
• HFA80641
• 2-azabicyclo(3.1.0)hexane-1-carboxylic acid hydrochloride

• MDL： MFCD08535213
• Inchi： 1S/C6H9NO2.ClH/c8-5(9)6-3-4(6)1-2-7-6;/h4,7H,1-3H2,(H,8,9);1H
• InChI Key： PKWUOXRBZBQADJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C12CC1CCN2)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride

Comprehensive Overview of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8)

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a bicyclic amino acid derivative, is widely utilized in drug discovery and development. Its azabicyclo framework makes it a valuable scaffold for designing molecules with potential therapeutic applications, particularly in targeting neurological and metabolic disorders.

The 2-azabicyclo[3.1.0]hexane core is a rigid, three-dimensional structure that enhances binding affinity and selectivity in biological systems. Researchers are increasingly exploring its derivatives for their potential as enzyme inhibitors, receptor modulators, and bioactive intermediates. The hydrochloride salt form improves solubility, making it more suitable for formulation in aqueous-based systems. This property is critical for drug delivery and pharmacokinetic optimization, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride has surged due to their applications in central nervous system (CNS) drug development. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively investigating bicyclic structures for their ability to cross the blood-brain barrier (BBB). This compound's rigid conformation and hydrogen-bonding capacity make it a promising candidate for CNS-targeted therapies.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride offers a versatile building block for designing highly specific drug candidates. Its chirality and stereochemical complexity allow for fine-tuning of molecular interactions, a feature highly sought after in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride involves multi-step organic transformations, often employing catalytic asymmetric synthesis or ring-closing metathesis. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are trending topics in chemical research. The compound's high purity and stability under standard conditions further enhance its appeal for industrial-scale production.

In summary, 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8) represents a critical intermediate in modern drug discovery. Its structural uniqueness, bioavailability, and versatility position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications, this compound is poised to remain at the forefront of medicinal chemistry and pharmaceutical innovation.